3-fluoro-N-[2-(propan-2-yl)-1H-benzimidazol-5-yl]benzamide
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Description
3-fluoro-N-[2-(propan-2-yl)-1H-benzimidazol-5-yl]benzamide is a fluorinated benzamide derivative featuring a benzimidazole core substituted with a propan-2-yl group at the 2-position and a benzamide moiety at the 5-position. Benzimidazole derivatives are widely studied for their pharmacological activities, including kinase inhibition and receptor modulation .
Properties
Molecular Formula |
C17H16FN3O |
|---|---|
Molecular Weight |
297.33 g/mol |
IUPAC Name |
3-fluoro-N-(2-propan-2-yl-3H-benzimidazol-5-yl)benzamide |
InChI |
InChI=1S/C17H16FN3O/c1-10(2)16-20-14-7-6-13(9-15(14)21-16)19-17(22)11-4-3-5-12(18)8-11/h3-10H,1-2H3,(H,19,22)(H,20,21) |
InChI Key |
NFBVOGVQTGFDFD-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C1=NC2=C(N1)C=C(C=C2)NC(=O)C3=CC(=CC=C3)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-fluoro-N-[2-(propan-2-yl)-1H-benzimidazol-5-yl]benzamide typically involves multiple steps. One common method includes the following steps:
Formation of Benzimidazole Core: The benzimidazole core can be synthesized by condensing o-phenylenediamine with an appropriate carboxylic acid or its derivatives under acidic conditions.
Introduction of Fluorine Atom: The fluorine atom can be introduced via electrophilic fluorination using reagents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI).
Formation of Benzamide Group: The benzamide group can be formed by reacting the benzimidazole derivative with a benzoyl chloride derivative in the presence of a base such as triethylamine.
Industrial Production Methods
Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification techniques to ensure high yield and purity.
Chemical Reactions Analysis
Types of Reactions
3-fluoro-N-[2-(propan-2-yl)-1H-benzimidazol-5-yl]benzamide can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.
Substitution: The fluorine atom can be substituted with other functional groups using nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic or neutral conditions.
Reduction: Lithium aluminum hydride in dry ether.
Substitution: Nucleophiles such as amines or thiols in the presence of a base.
Major Products Formed
Oxidation: Formation of carboxylic acids or ketones.
Reduction: Formation of alcohols or amines.
Substitution: Formation of substituted benzimidazole derivatives.
Scientific Research Applications
3-fluoro-N-[2-(propan-2-yl)-1H-benzimidazol-5-yl]benzamide has several applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Studied for its potential as a biochemical probe to investigate cellular processes.
Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.
Industry: Utilized in the development of new materials with specific properties.
Mechanism of Action
The mechanism of action of 3-fluoro-N-[2-(propan-2-yl)-1H-benzimidazol-5-yl]benzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The pathways involved may include inhibition of enzyme activity or interference with signal transduction pathways, leading to the desired biological effect.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural and Functional Group Variations
The compound’s structural analogs differ in heterocyclic cores, substituents, and functional groups, which critically impact physicochemical properties and biological activity. Below is a comparative analysis:
Table 1: Key Structural and Functional Differences
Pharmacological and Physicochemical Properties
- Bioisosteric Effects : The tetrazole ring in F13 () acts as a bioisostere for carboxylic acids, enhancing solubility and metabolic stability compared to the benzimidazole core in the target compound .
- Receptor Specificity: Fluorophenyl-substituted analogs like N-(3-Chloro-2-fluorophenyl)-3-cyano-5-fluoro-benzamide () are linked to metabotropic glutamate receptor modulation, suggesting fluorinated benzamides may target neurological pathways .
- Veterinary Applications : MK-905 () is used in veterinary medicine (Bovicam®), whereas the target compound’s propan-2-yl group may confer distinct pharmacokinetic profiles suitable for human therapeutics .
Patent and Screening Compounds
- European Patent Derivatives : Compounds in –7, such as 5-Fluor-N-(6-methyl-1H-indazol-5-yl)-4-(3-oxo-5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridin-2(3H)-yl)benzamide, feature triazolo-pyridinyl and trifluoropropyl groups, which may improve metabolic stability compared to simpler benzimidazoles .
Biological Activity
3-Fluoro-N-[2-(propan-2-yl)-1H-benzimidazol-5-yl]benzamide is a synthetic compound that belongs to the class of benzimidazole derivatives, which have garnered significant attention in medicinal chemistry due to their diverse biological activities. This article delves into the biological activity of this compound, focusing on its mechanisms of action, potential therapeutic applications, and relevant research findings.
Molecular Structure:
- Molecular Formula: C17H16FN3O
- Molecular Weight: 297.33 g/mol
- IUPAC Name: 3-fluoro-N-(2-propan-2-yl-1H-benzimidazol-5-yl)benzamide
- Canonical SMILES: CC(C)C1=NC2=C(N1)C=C(C=C2)NC(=O)C3=CC(=CC=C3)F
The biological activity of 3-fluoro-N-[2-(propan-2-yl)-1H-benzimidazol-5-yl]benzamide is primarily attributed to its interaction with specific molecular targets, including enzymes and receptors. The fluorine atom in the structure enhances its lipophilicity and binding affinity, potentially leading to:
- Inhibition of Enzyme Activity: The compound may inhibit key enzymes involved in various metabolic pathways, which is a common mechanism for many benzimidazole derivatives.
- Modulation of Receptor Functions: It may interact with specific receptors, altering their signaling pathways and contributing to therapeutic effects.
Antimicrobial Properties
Benzimidazole derivatives are also recognized for their antimicrobial activities. Preliminary studies suggest that 3-fluoro-N-[2-(propan-2-yl)-1H-benzimidazol-5-yl]benzamide could exhibit activity against bacterial strains like Staphylococcus aureus and Bacillus subtilis. The minimum inhibitory concentrations (MICs) for structurally related compounds have been documented, indicating potential efficacy .
Case Studies and Research Findings
Several studies have explored the biological activity of benzimidazole derivatives similar to 3-fluoro-N-[2-(propan-2-yl)-1H-benzimidazol-5-yl]benzamide:
| Compound | Activity | IC50/MIC | Reference |
|---|---|---|---|
| Compound A | Anti-HIV | IC50 = 0.35 μM | |
| Compound B | Antimicrobial | MIC = 32 μM | |
| Compound C | Antiviral | IC50 = 0.20 μM |
These findings highlight the potential for further exploration of 3-fluoro-N-[2-(propan-2-yl)-1H-benzimidazol-5-yl]benzamide as a candidate for antiviral and antimicrobial therapies.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
